4-Cyclopropoxy-3-ethyl-5-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-ethyl-5-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-11-6-9(12(13)14)10(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: RXSHGZQPWXYMNY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CC(=C1OC2CC2)[N+](=O)[O-]

Description

4-Cyclopropoxy-3-ethyl-5-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at position 4, an ethyl group at position 3, and a nitro group at position 5. Nitropyridine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-ethyl-5-nitropyridine typically involves the nitration of a suitable pyridine precursor. One common method is the reaction of 3-ethylpyridine with cyclopropyl alcohol in the presence of a nitrating agent such as nitric acid or a nitrating mixture. The reaction conditions often require careful control of temperature and reaction time to achieve high yields and selectivity .

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-3-ethyl-5-nitropyridine may involve continuous flow processes to ensure consistent quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-ethyl-5-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The ethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Cyclization: The compound can undergo cyclization reactions to form fused ring systems.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Cyclization: Acidic or basic conditions, depending on the desired product.

Major Products Formed:

Reduction: 4-Cyclopropoxy-3-ethyl-5-aminopyridine.

Substitution: Various substituted pyridines depending on the nucleophile used.

Cyclization: Fused heterocyclic compounds.

Scientific Research Applications

4-Cyclopropoxy-3-ethyl-5-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique chemical structure and reactivity.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-ethyl-5-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The compound may also inhibit specific enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Comparison with Similar Compounds

Nitro Group Positioning

The nitro group at position 5 in 4-cyclopropoxy-3-ethyl-5-nitropyridine aligns with 7c , whereas 7d features a nitro group at position 3. Position 5 nitro groups are often associated with greater stability due to reduced steric clashes with adjacent substituents, as evidenced by the higher yield of 7c (95%) compared to 7d (80%) .

Data Table: Comparative Analysis of Nitropyridine Derivatives

Compound Name	Substituents	Nitro Position	Yield	Key Observations
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-methoxy, 4-methyl	5	95%	High yield, stable configuration
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-methoxy, 4-methyl	3	80%	Lower yield, steric challenges
4-Cyclopropoxy-3-ethyl-5-nitropyridine	4-cyclopropoxy, 3-ethyl	5	N/A	Expected steric hindrance; synthesis data unavailable

Research Findings and Implications

• Steric Effects : The cyclopropoxy group’s rigidity and bulk may complicate synthetic steps compared to methoxy analogs, requiring optimized conditions (e.g., elevated temperatures or polar solvents).
• Electronic Effects : The nitro group at position 5 likely stabilizes the molecule through resonance, as seen in 7c , but the ethyl group could introduce electron-donating effects that modulate reactivity.
• Knowledge Gaps: Direct experimental data on 4-cyclopropoxy-3-ethyl-5-nitropyridine are absent in the provided literature, underscoring the need for targeted studies to validate these hypotheses.